9041-93-4

Bleomycin sulfate

In Stock

• CAS RN:
• 9041-93-4

• Formula:
• C55H85N17O25S4

• InChI:
• InChI=1S/C55H83N17O21S3.H2O4S/c1-20-33(69-46(72-44(20)58)25(12-31(57)76)64-13-24(56)45(59)82)50(86)71-35(41(26-14-61-19-65-26)91-54-43(39(80)37(78)29(15-73)90-54)92-53-40(81)42(93-55(60)88)38(79)30(16-74)89-53)51(87)66-22(3)36(77)21(2)47(83)70-34(23(4)75)49(85)63-10-8-32-67-28(18-94-32)52-68-27(17-95-52)48(84)62-9-7-11-96(5)6;1-5(2,3)4/h14,17-19,21-25,29-30,34-43,53-54,64,73-75,77-81H,7-13,15-16,56H2,1-6H3,(H13-,57,58,59,60,61,62,63,65,66,69,70,71,72,76,82,83,84,85,86,87,88);(H2,1,2,3,4)

• InChIKey:
• BRDAHBLYMDUECM-QIMPUPMHSA-N

• Bleomycin is a glycopeptide antitumor antibiotic produced by the bacterium S. verticillus. Its mechanism of action causes single- and double-strand DNA breaks in tumor cells, which interrupts the cell cycle. Bleomycin is thought to achieve this by chelating metal ions, producing a pseudoenzyme that reacts with oxygen to produce superoxide and hydroxide free radicals that cleave DNA. Bleomycin has been used for the treatment of Hodgkin’s lymphoma in combination with doxorubicin, squamous cell carcinomas, testicular cancer, as well as in animal models of pulmonary fibrosis.
  Bleomycin is a complex of 11 glycopeptide antitumor antibiotics originally isolated from Streptomyces verticillus in 1972. The dominant components of the complex are bleomycin A2 and B2 and typically represent >90% of the total weight with the remainder comprising the minor analogues. Bleomycins have fo...